Cas no 2171199-07-6 (2-(2R)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpiperidin-2-ylacetic acid)

• Product Name: 2-(2R)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpiperidin-2-ylacetic acid
• CAS No: 2171199-07-6
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6055876
• PubChem ID: 165569775
• Update Time: 2025-07-21

2-(2R)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpiperidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpiperidin-2-ylacetic acid
• EN300-1580147
• 2-[(2R)-1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentanecarbonyl]piperidin-2-yl]acetic acid
• 2171199-07-6

• Inchi： 1S/C28H32N2O5/c31-25(32)17-19-9-5-8-16-30(19)26(33)28(14-6-7-15-28)29-27(34)35-18-24-22-12-3-1-10-20(22)21-11-2-4-13-23(21)24/h1-4,10-13,19,24H,5-9,14-18H2,(H,29,34)(H,31,32)/t19-/m1/s1
• InChI Key： CLBJDHCADXFLNT-LJQANCHMSA-N
• SMILES： O=C(C1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC[C@@H]1CC(=O)O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpiperidin-2-ylacetic acid

Introduction to 2-(2R)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpiperidin-2-ylacetic Acid (CAS No. 2171199-07-6)

2-(2R)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpiperidin-2-ylacetic acid, identified by its CAS number 2171199-07-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a cyclopentanecarbonyl group, a piperidine moiety, and an amino acid derivative linked through a fluorenylmethoxycarbonyl (Fmoc) protecting group. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a valuable candidate for further exploration in drug discovery and therapeutic development.

The presence of the Fmoc group in the molecular structure is particularly noteworthy, as it is commonly employed in peptide synthesis to protect the amino group during solid-phase peptide manufacturing. However, in this context, the Fmoc moiety may serve additional purposes beyond mere protection. For instance, it could enhance the solubility or stability of the compound under certain conditions, or it might be strategically incorporated to modulate interactions with biological targets. The fluorenyl component, derived from 9H-fluorene, adds another layer of complexity, potentially influencing the compound's electronic properties and binding affinity.

The cyclopentanecarbonyl group is another key structural feature that contributes to the compound's overall pharmacophore. This cyclic ketone moiety is often found in biologically active molecules due to its ability to engage in hydrogen bonding and hydrophobic interactions with biological targets. In this case, the cyclopentanecarbonyl is linked to a piperidine ring, which is a common scaffold in many pharmaceuticals known for its ability to enhance oral bioavailability and metabolic stability. The piperidine ring itself can be further functionalized to introduce additional pharmacological properties.

The terminal acetic acid moiety at the 2-position of the piperidine ring provides a carboxylic acid functionality, which can participate in various chemical reactions or interactions. This carboxylic acid group might serve as a point of attachment for other molecular fragments or as a hydrogen bond acceptor in protein-ligand interactions. The overall stereochemistry of the molecule, specifically the (2R) configuration at the chiral center, is critical for its biological activity and must be preserved during synthesis and handling.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of compounds like 2-(2R)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpiperidin-2-ylacetic acid (CAS No. 2171199-07-6) with greater accuracy. These tools allow for the virtual screening of large libraries of compounds against known biological targets, facilitating the identification of promising candidates for further experimental validation. The complex structural features of this compound make it an attractive candidate for such studies, as they may confer unique binding properties that could lead to novel therapeutic interventions.

In addition to computational methods, experimental approaches such as high-throughput screening (HTS) and structure-based drug design (SBDD) are being employed to evaluate the potential pharmacological effects of this compound. HTS allows for rapid testing of large numbers of compounds against various biological assays, while SBDD involves the use of crystal structures of target proteins to guide the design of molecules that are likely to bind effectively. Both approaches have shown great promise in accelerating the discovery process for new drugs.

The synthesis of 2-(2R)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpiperidin-2-ylacetic acid (CAS No. 2171199-07-6) presents unique challenges due to its complex structure. Multi-step synthetic routes are typically required to construct each component of the molecule with high fidelity. Key steps may include protecting group chemistry, stereoselective reactions, and functional group transformations designed to introduce each part of the scaffold sequentially. Advances in synthetic methodologies have made it possible to achieve these constructions with increasing efficiency and scalability.

Once synthesized, characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are used to confirm the identity and purity of the compound. These analytical methods provide detailed information about the molecular structure and can help identify any impurities or degradation products that may be present. High-resolution NMR spectroscopy is particularly useful for elucidating the stereochemistry of chiral centers like the one present in this compound.

The potential applications of 2-(2R)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpiperidin-2-y lacetic acid (CAS No. 2171199-07-6) span across multiple therapeutic areas due to its versatile structural framework. For instance, its ability to interact with biological targets through hydrogen bonding and hydrophobic effects suggests potential utility in developing treatments for neurological disorders where precise molecular recognition is crucial. Additionally, its complex scaffold might make it suitable for applications in oncology or anti-inflammatory therapies where modulating protein-protein interactions is key.

Future research directions may focus on optimizing synthetic routes to improve yield and scalability while maintaining high enantiomeric purity if applicable. Additionally, exploring derivatives of this compound by modifying specific functional groups could reveal new pharmacological properties or enhance existing ones through structure-function relationships studies.

In conclusion,2-(2R)-1 -1 -({(9H-fluoren - 9 - ylmethoxyc arbonyl }amino)cyclopentanec arbonylpiperidin - 2 - y lacetic acid (CAS No . 2171199 - 07 - 6) represents an intriguing molecule with significant potential in pharmaceutical research . Its complex structure , featuring multiple functional groups , makes it a promising candidate for further exploration through both computational modeling and experimental validation . As our understanding of biochemical pathways continues to expand , compounds like this one will play an increasingly important role in developing innovative therapeutic strategies .